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Compound of Interest

Compound Name: 4-Fluoro-3-iodobenzaldehyde

Cat. No.: B1311838

4-Fluoro-3-iodobenzaldehyde is a halogenated aromatic aldehyde that has emerged as a
critical intermediate in the synthesis of complex organic molecules, particularly within the
pharmaceutical industry. Its structure, featuring an aldehyde functional group alongside
strategically placed fluorine and iodine atoms, provides a unique combination of reactivity and
modulatory properties. The aldehyde group serves as a versatile handle for a wide array of
chemical transformations, while the halogen atoms play a crucial role in fine-tuning the
physicochemical and pharmacokinetic profiles of target compounds.

The fluorine atom, a common substituent in modern medicinal chemistry, is known to enhance
metabolic stability, improve lipophilicity, and increase binding affinity of drug candidates to their
biological targets.[1][2] Simultaneously, the iodine atom provides a reactive site for transition
metal-catalyzed cross-coupling reactions, enabling the construction of intricate carbon-carbon
and carbon-heteroatom bonds. This guide offers a comprehensive overview of 4-Fluoro-3-
iodobenzaldehyde, detailing its properties, synthesis methodologies, key applications, and
essential safety protocols for researchers and drug development professionals.

Physicochemical and Structural Properties

The fundamental characteristics of 4-Fluoro-3-iodobenzaldehyde are summarized below. A
precise understanding of these properties is essential for its effective use in synthetic
chemistry. The molecular weight of 4-Fluoro-3-iodobenzaldehyde is 250.01 g/mol .[3][4][5][6]
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Property Value Source
Molecular Formula C7H4FIO [31[5][6]
Molecular Weight 250.01 g/mol [311415][6]
IUPAC Name 4-fluoro-3-iodobenzaldehyde [31[4]
CAS Number 227609-88-3 [3][4][6]
Physical Form Solid [4]
SMILES C1=CC(=C(C=C1C=0)I)F [3]
InChiKey DGUYWJIGDFCRUHC- 3]

UHFFFAOYSA-N

Synthesis Methodologies

The synthesis of 4-Fluoro-3-iodobenzaldehyde can be approached through several routes.
The choice of method often depends on the availability of starting materials, desired scale, and
process efficiency. Below are two distinct and validated protocols.

Two-Step Synthesis from a Toluene Precursor

A common laboratory-scale synthesis involves the bromination and subsequent oxidation of 4-
fluoro-3-iodotoluene.[7] This method provides a reliable pathway to the target compound.

» Step 1: Benzylic Bromination

o A mixture of 4-fluoro-3-iodotoluene (5.0 g, 21.2 mmol), N-Bromosuccinimide (NBS, 4.2 g,
23.3 mmol), and benzoyl peroxide (250 mg, 1.03 mmol) in carbon tetrachloride (50 mL) is
prepared.[7]

o The mixture is refluxed under a nitrogen atmosphere for 3 hours.[7]

o After cooling to room temperature, the reaction mixture is filtered through celite and
washed with benzene.[7]
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o The filtrate is evaporated under reduced pressure to yield the crude benzyl bromide
intermediate as a light brown oil.[7]

o Step 2: Oxidation to Aldehyde

o The crude benzyl bromide is dissolved in dimethyl sulfoxide (DMSO, 50 mL).[7]

o Solid sodium bicarbonate (NaHCOs, 3.55 g, 42.2 mmol) is added, and the mixture is
heated to 120°C for 90 minutes.[7]

o The reaction is cooled to room temperature, quenched with water, and extracted with
diethyl ether (Et20).[7]

o The organic layer is washed sequentially with water and brine, then dried over sodium
sulfate (NazSOa4) and concentrated in vacuo.[7]

o Purification via Medium Pressure Liquid Chromatography (MPLC) yields the final product,
4-Fluoro-3-iodobenzaldehyde.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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